Cas no 5202-78-8 (N-Vinylacetamide)

• Product Name: N-Vinylacetamide
• CAS No: 5202-78-8
• MF: C₄H₇NO
• MW: 85.1044809818268
• MDL: MFCD00081205
• CID: 370198
• PubChem ID: 87561631
• Update Time: 2025-11-02

N-Vinylacetamide Chemical and Physical Properties

Names and Identifiers

• N-Vinylacetamide
• Acetamide, N-ethenyl-
• N-VINYL ACETAMIDE (NVA)
• Acetamide,N-ethenyl
• Einecs 225-989-8
• Essigsaeure-vinylamid
• n-ethenyl-acetamid
• N-Ethenylacetamide
• N-Vinyl-acetamid
• N-VINYLACETAMIDE 97
• vinyl acetamide
• 227WR07D3L
• D92786
• SY055008
• UNII-227WR07D3L
• Q15124603
• Acetamidoethylene
• n-vinyl-acetamide
• MFCD00081205
• N-VINYLACETAMIDE 97
• N-Vinyl acetamide(nva)
• InChI=1/C4H7NO/c1-3-5-4(2)6/h3H,1H2,2H3,(H,5,6
• ACETAMIDE, N-VINYL-
• 5202-78-8
• NS00032406
• 28408-65-3
• AKOS006228452
• DTXSID0063735
• V0105
• AS-57341
• N-vinyl acetamide
• RQAKESSLMFZVMC-UHFFFAOYSA-N
• DB-371658

• MDL： MFCD00081205
• Inchi： 1S/C4H7NO/c1-3-5-4(2)6/h3H,1H2,2H3,(H,5,6)
• InChI Key： RQAKESSLMFZVMC-UHFFFAOYSA-N
• SMILES： O=C(C)NC=C

Computed Properties

• Exact Mass: 85.05280
• Monoisotopic Mass: 85.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 67.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.89g/cm3
• Melting Point: 53.0 to 57.0 deg-C
• Boiling Point: 96°C/10mmHg(lit.)
• Flash Point: 109 °C
• Refractive Index: 1.414
• PSA: 29.10000
• LogP: 0.65690
• Solubility: dissolve in water

N-Vinylacetamide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 22-36/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Material Chemicals High Polymer Materials

Additional information on N-Vinylacetamide

N-Vinylacetamide (CAS No. 5202-78-8): A Versatile Monomer for Advanced Polymer Applications

N-Vinylacetamide (CAS No. 5202-78-8), often abbreviated as NVA, is a highly valuable vinyl monomer with wide-ranging applications in polymer science and specialty materials. This water-soluble compound has gained significant attention in recent years due to its unique chemical properties and compatibility with various polymerization techniques.

The molecular structure of N-Vinylacetamide features both a reactive vinyl group and an amide functional group, making it particularly useful for creating polymers with tailored properties. Researchers and manufacturers are increasingly exploring its potential in biomedical applications, personal care products, and water treatment solutions - areas that align with current market demands for sustainable materials and biocompatible polymers.

One of the most notable characteristics of N-Vinylacetamide 5202-78-8 is its excellent polymerization reactivity. It readily undergoes radical polymerization to form poly(N-vinylacetamide) (PNVA), a polymer known for its high water solubility and thermal stability. This property makes it particularly valuable in formulations where water compatibility is essential, such as in hydrogel production or cosmetic thickeners.

Recent advancements in smart material development have highlighted the potential of N-Vinylacetamide-based polymers in responsive systems. The amide groups in the polymer backbone can participate in hydrogen bonding, allowing for the creation of materials that respond to environmental stimuli like temperature or pH changes. This aligns perfectly with current research trends in stimuli-responsive polymers and drug delivery systems.

The synthesis of N-Vinylacetamide typically involves the vinylation of acetamide or related precursors. Manufacturers have developed efficient production methods to meet the growing demand for this specialty monomer, particularly in Asia where the fine chemicals market has seen significant expansion. Quality control measures ensure high purity levels, which is critical for applications in sensitive areas like medical devices and pharmaceutical excipients.

In the field of personal care chemistry, N-Vinylacetamide polymers have shown promise as film-forming agents and conditioning components. Their excellent moisture retention properties and skin compatibility make them attractive alternatives to traditional ingredients, responding to consumer demand for mild cosmetic formulations and clean beauty products.

Environmental considerations have also driven interest in N-Vinylacetamide 5202-78-8 applications. Its polymers demonstrate good biodegradability under certain conditions, addressing concerns about polymer sustainability and environmental impact. Research continues into optimizing these properties for various industrial applications while maintaining performance characteristics.

The global market for N-Vinylacetamide has shown steady growth, particularly in sectors requiring high-performance polymers. Market analysts attribute this to increasing R&D investments in specialty chemicals and the expanding applications of functional polymers in advanced technologies. Pricing and availability remain stable, with multiple suppliers offering technical and pharmaceutical grades to meet diverse industry needs.

Quality specifications for N-Vinylacetamide CAS 5202-78-8 typically include parameters such as purity (often >98%), water content, and residual monomer levels. These specifications vary depending on the intended application, with stricter requirements for biomedical uses compared to industrial applications. Proper storage conditions (cool, dry environments) are essential to maintain product stability over time.

Future research directions for N-Vinylacetamide include exploring its potential in 3D printing materials, advanced coatings, and energy storage systems. The compound's versatility and the growing understanding of its polymerization behavior suggest it will continue to play an important role in materials science innovation. As industries seek more sustainable and functional materials, N-Vinylacetamide-based solutions are well-positioned to meet these evolving demands.

For researchers and product developers working with N-Vinylacetamide, understanding its structure-property relationships is key to unlocking its full potential. The balance between its hydrophilic amide groups and polymerizable vinyl functionality offers numerous possibilities for creating materials with customized performance characteristics. This makes 5202-78-8 a compound of continuing interest across multiple scientific and industrial disciplines.